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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl alcohol

Cat. No.: B150960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2,3-dichlorophenyl)methanol,
including its chemical identity, physicochemical properties, and available data on its synthesis
and safety. This document is intended for an audience with a technical background in chemistry
and pharmacology.

Chemical Identity and Structure

(2,3-dichlorophenyl)methanol, also commonly known as 2,3-dichlorobenzyl alcohol, is an
aromatic alcohol.[1][2] The structure consists of a benzene ring substituted with two chlorine
atoms at positions 2 and 3, and a hydroxymethyl group at position 1.

IUPAC Name: (2,3-dichlorophenyl)methanol[1]
Chemical Structure:

e 2D Structure: A benzene ring with a CH20H group, and two chlorine atoms on the carbons
adjacent to the carbon bearing the CH20H group.

e SMILES: C1=CC(=C(C(=C1)CCI)COJ[1]

« InChl: INChI=1S/C7H6CI20/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4H2[1]
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The following diagram illustrates the relationship between the IUPAC name and the chemical

structure.
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Caption: Relationship between IUPAC name and chemical structure of (2,3-
dichlorophenyl)methanol.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for (2,3-
dichlorophenyl)methanol is presented in the table below. This data is crucial for its handling,
characterization, and use in experimental settings.
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Property Value Reference
Molecular Formula C7HeCI20 [1]
Molecular Weight 177.02 g/mol [1]
CAS Number 38594-42-2 [1]
Appearance Solid [2]
Melting Point 85-88 °C [2]
XLogP3-AA (Computed) 2.3 [1]
Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor
ydrog p 1 (1]
Count

_ 1D NMR, GC-MS, IR, and
Spectroscopic Data ) [1]
Raman spectra available

Synthesis Protocols

A specific, detailed experimental protocol for the synthesis of (2,3-dichlorophenyl)methanol is
not readily available in the cited literature. However, a general method for the preparation of
dichlorobenzyl alcohols involves a two-stage reaction from the corresponding dichlorobenzyl
chloride. The following is a representative protocol adapted from the synthesis of its 2,4-
dichloro isomer, which could serve as a starting point for the synthesis of the 2,3-dichloro
isomer.[3]

Representative Experimental Protocol: Synthesis of Dichlorobenzyl Alcohol

This protocol is for the synthesis of 2,4-dichlorobenzyl alcohol and would likely require
optimization for the 2,3-dichloro isomer.

Stage 1: Esterification

» To a solution of sodium acetate and a phase transfer catalyst (e.g., tetrabutylammonium
hydrogen sulphate) in water, add 2,3-dichlorobenzyl chloride.
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» Heat the mixture under reflux with stirring for several hours to form the 2,3-dichlorobenzyl
acetate intermediate.

Stage 2: Hydrolysis

To the reaction mixture, add a strong base such as aqueous sodium hydroxide.

Continue refluxing for a short period to hydrolyze the ester to 2,3-dichlorobenzyl alcohol.

Cool the mixture to induce crystallization of the product.

Collect the solid product by filtration, wash with water, and dry under vacuum.

The following diagram illustrates a potential workflow for the synthesis and purification of (2,3-
dichlorophenyl)methanol.
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Caption: A potential workflow for the synthesis of (2,3-dichlorophenyl)methanol.

Biological Activity and Mechanism of Action

There is limited specific information in the public domain regarding the biological activity and
mechanism of action of (2,3-dichlorophenyl)methanol. However, its isomer, 2,4-dichlorobenzyl
alcohol, is known to be a mild antiseptic used in throat lozenges.[4] The antiseptic mechanism
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of action for the 2,4-isomer is thought to be related to the denaturation of external proteins and
the rearrangement of tertiary structure proteins of microbes.[5] Additionally, it exhibits a local
anesthetic effect, which is believed to be due to a blockade of sodium channels.[5] It is
plausible that (2,3-dichlorophenyl)methanol could exhibit similar properties, but this would
require experimental verification.

Safety and Handling

(2,3-dichlorophenyl)methanol is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following hazard
statements:

e H315: Causes skin irritation[1]
o H319: Causes serious eye irritation[1]
e H335: May cause respiratory irritation[1]

Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or a fume hood.

Applications in Research and Development

(2,3-dichlorophenyl)methanol can be used as a building block in organic synthesis. For
instance, it may be used in the preparation of more complex molecules, such as ligands for
metal catalysts or precursors for pharmacologically active compounds.[2] Its utility in drug
discovery may be inferred from the biological activity of its isomers, suggesting potential for
investigation as an antiseptic or local anesthetic.

This guide provides a summary of the currently available technical information on (2,3-
dichlorophenyl)methanol. Further research is needed to fully elucidate its biological activity,
mechanism of action, and to develop detailed, optimized synthesis protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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